Cas no 90082-04-5 (Taurocholat)
Taurocholat structure
Product Name:Taurocholat
CAS No:90082-04-5
MF:C26H45NO7S
MW:515.703007459641
CID:2044288
Update Time:2026-04-28
Taurocholat Chemical and Physical Properties
Names and Identifiers
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- Taurocholat
- Taurocholsaeure
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- Inchi: InChI=1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16?,17-,18-,19+,20+,21-,22+,24+,25+,26-/m1/s1
- InChI Key: WBWWGRHZICKQGZ-FBJWDKEHSA-N
- SMILES: C[C@@H]([C@H]1CC[C@H]2[C@H]3[C@@H]([C@]4(CC[C@@H](O)CC4C[C@H]3O)C)C[C@H](O)[C@]12C)CCC(NCCS(=O)(O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
Taurocholat Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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